Cas no 313371-86-7 (Benzamide, 2-chloro-5-nitro-N-2-thiazolyl-)

• Product Name: Benzamide, 2-chloro-5-nitro-N-2-thiazolyl-
• CAS No: 313371-86-7
• MF: C₁₀H₆ClN₃O₃S
• MW: 283.690939426422
• MDL: MFCD00600750
• CID: 5185183
• Update Time: 2026-03-05

Benzamide, 2-chloro-5-nitro-N-2-thiazolyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-5-nitro-N-2-thiazolyl-

• MDL： MFCD00600750
• Inchi： 1S/C10H6ClN3O3S/c11-8-2-1-6(14(16)17)5-7(8)9(15)13-10-12-3-4-18-10/h1-5H,(H,12,13,15)
• InChI Key： UVCDTKPPKLVNLO-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C1=CC([N+]([O-])=O)=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzamide, 2-chloro-5-nitro-N-2-thiazolyl-

Comprehensive Overview of Benzamide, 2-chloro-5-nitro-N-2-thiazolyl- (CAS No. 313371-86-7)

Benzamide, 2-chloro-5-nitro-N-2-thiazolyl- (CAS No. 313371-86-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining a benzamide core with 2-thiazolyl and nitro substituents, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, given its heterocyclic and electron-withdrawing properties.

In recent years, the demand for 2-chloro-5-nitro-N-2-thiazolyl-benzamide has surged due to its relevance in developing novel antimicrobial and anti-inflammatory agents. With the rise of antibiotic resistance, scientists are exploring derivatives of this compound to address global health challenges. Its nitro group and thiazole ring contribute to its reactivity, making it a versatile intermediate in organic synthesis. Users searching for "CAS 313371-86-7 applications" or "benzamide derivatives in medicine" will find this compound particularly intriguing.

The synthesis of Benzamide, 2-chloro-5-nitro-N-2-thiazolyl- typically involves multi-step reactions, including amidation and nitration processes. Its purity and stability are critical for industrial applications, prompting advancements in analytical techniques like HPLC and NMR for quality control. Environmental and safety considerations are also key topics, as researchers optimize greener synthesis routes to align with sustainable chemistry trends. Searches for "eco-friendly synthesis of nitrobenzamides" reflect this growing interest.

From a commercial perspective, 313371-86-7 is supplied by leading chemical manufacturers under stringent regulatory standards. Its pricing and availability often correlate with its use in high-value pharmaceutical intermediates. Discussions on platforms like ResearchGate and PubMed highlight its potential in kinase inhibition and cancer research, further driving its market demand. Keywords such as "buy 2-chloro-5-nitro-N-2-thiazolyl-benzamide" or "CAS 313371-86-7 suppliers" are frequently queried by procurement specialists.

In conclusion, Benzamide, 2-chloro-5-nitro-N-2-thiazolyl- represents a pivotal compound at the intersection of chemistry and life sciences. Its structural features and functional groups make it a subject of ongoing innovation, particularly in addressing modern challenges like drug resistance and green chemistry. For those exploring "thiazole-containing bioactive molecules" or "nitrobenzamide synthesis," this compound offers a wealth of research opportunities and practical applications.